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Compound of Interest

Compound Name: Carpinontriol B

Cat. No.: B15591623 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for Carpinontriol B, a cyclic diarylheptanoid utilized in various research

applications. While a specific Safety Data Sheet (SDS) for Carpinontriol B is not publicly

available, this guidance is founded on its known chemical properties and standard laboratory

safety protocols for similar phenolic compounds.

Carpinontriol B is a phenolic compound isolated from species of the Carpinus genus.[1][2] It is

typically handled as a powder and is soluble in various organic solvents, including chloroform,

dichloromethane, ethyl acetate, DMSO, and acetone.[3] Studies have demonstrated its stability

in both aqueous and methanolic solutions at temperatures ranging from -15°C to 22°C and at

pH levels of 1.2, 6.8, and 7.4.[1][4][5]

Quantitative Data Summary
The following table summarizes the key stability and storage information for Carpinontriol B.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15591623?utm_src=pdf-interest
https://www.benchchem.com/product/b15591623?utm_src=pdf-body
https://www.benchchem.com/product/b15591623?utm_src=pdf-body
https://www.benchchem.com/product/b15591623?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488193/
https://pubmed.ncbi.nlm.nih.gov/12350169/
https://www.screenlib.com/Carpinontriol-B-89541.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC10488193/
https://www.researchgate.net/figure/Chemical-stability-of-Carpinus-diarylheptanoids-Effects-of-storage-time-temperature-and_tbl2_373574272
https://www.researchgate.net/publication/373574272_Evaluation_of_the_Chemical_Stability_Membrane_Permeability_and_Antiproliferative_Activity_of_Cyclic_Diarylheptanoids_from_European_Hornbeam_Carpinus_betulus_L
https://www.benchchem.com/product/b15591623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Condition Value/Observation

Physical State Standard Powder

Solubility Solvents
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone

Stability
Aqueous & Methanolic

Solutions
Stable at -15°C, 5°C, and 22°C

Biorelevant pH Stable at pH 1.2, 6.8, and 7.4

Recommended Storage

(Powder)
Long-term -20°C for up to 3 years

Short-term 4°C for up to 2 years

Recommended Storage (In

Solvent)
Long-term -80°C for up to 6 months

Short-term -20°C for up to 1 month

Experimental Protocols: Disposal Procedures
The proper disposal of Carpinontriol B waste is critical to minimize environmental impact and

maintain laboratory safety. The following step-by-step procedures should be followed:

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired Carpinontriol B powder, contaminated personal

protective equipment (PPE) such as gloves and weighing papers, and any other solid

materials that have come into contact with the compound. This waste should be segregated

into a clearly labeled, dedicated hazardous waste container for solid chemical waste.

Liquid Waste: Solutions containing Carpinontriol B should be collected in a separate,

sealed, and clearly labeled hazardous waste container for liquid chemical waste. Do not mix

with incompatible waste streams. Given its solubility in halogenated and non-halogenated

solvents, it is crucial to segregate these liquid waste streams according to your institution's

specific guidelines.
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2. Waste Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "Carpinontriol B."

List all solvents present in liquid waste containers and their approximate concentrations.

Indicate the date when waste was first added to the container.

3. Storage of Waste:

Store waste containers in a designated, well-ventilated satellite accumulation area.

Ensure containers are securely sealed to prevent leaks or spills.

Store solid and liquid waste separately.

Follow institutional guidelines for the maximum volume of waste that can be stored in the

laboratory and the time limits for accumulation.

4. Disposal Request:

Once the waste container is full or the accumulation time limit is reached, submit a chemical

waste pickup request to your institution's Environmental Health and Safety (EHS)

department.

Do not dispose of Carpinontriol B down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Carpinontriol B waste in a laboratory setting.
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Caption: Decision workflow for Carpinontriol B waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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